Cas no 1354927-06-2 (4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine)

• Product name: 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine
• CAS No: 1354927-06-2
• MF: C₁₈H₁₇N₃
• MW: 275.347683668137
• MDL: MFCD21335782
• CID: 5179222

4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine
• 2-Pyrimidinamine, 4-(2,4-dimethylphenyl)-6-phenyl-

• MDL： MFCD21335782
• Inchi： 1S/C18H17N3/c1-12-8-9-15(13(2)10-12)17-11-16(20-18(19)21-17)14-6-4-3-5-7-14/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key： UXJJQFPBXZDCMO-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2)=CC(C2=CC=C(C)C=C2C)=N1

Additional information on 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine

Professional Introduction to 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine (CAS No. 1354927-06-2)

4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1354927-06-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this pyrimidine derivative incorporates aromatic rings and substituents that contribute to its unique chemical properties, making it a subject of extensive research in medicinal chemistry.

The structure of 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine consists of a central pyrimidine ring substituted with phenyl groups at the 4 and 6 positions, along with a 2,4-dimethylphenyl group at the 2 position. This arrangement imparts specific electronic and steric properties to the molecule, which are critical for its biological activity. The presence of multiple aromatic rings enhances the compound's stability and interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. These compounds have shown potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific configuration of 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine makes it particularly interesting for researchers seeking to develop innovative treatments for these conditions.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The aromatic rings and substituents in its structure allow it to bind effectively to enzymes and receptors involved in disease pathways. This specificity is crucial for developing drugs that are both effective and have minimal side effects. Current research is focused on understanding how the molecular interactions of 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine can be optimized to enhance its therapeutic potential.

The synthesis of 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine is another area of active investigation. Chemists have developed various synthetic routes to produce this compound with high yield and purity. These synthetic strategies are essential for ensuring that researchers have access to sufficient quantities of the compound for further studies. Advanced techniques in organic synthesis have enabled the efficient preparation of complex molecules like this one, facilitating their use in preclinical and clinical trials.

The pharmacological profile of 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine has been studied extensively in vitro and in vivo. Preliminary results suggest that it exhibits inhibitory activity against several key enzymes involved in disease pathways. For instance, studies have shown that it may interfere with the activity of kinases, which are often overactive in cancer cells. Additionally, it has demonstrated potential as an anti-inflammatory agent by modulating the activity of inflammatory cytokines.

The development of novel drug candidates like 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine relies heavily on advances in computational chemistry and molecular modeling. These tools allow researchers to predict how a compound will behave in biological systems before conducting expensive and time-consuming experimental studies. By leveraging computational methods, scientists can identify promising candidates for further development and optimize their properties for better efficacy.

In conclusion, 4-(2,4-dimethylphenyl)-6-phenylpyrimidin-2-amine (CAS No. 1354927-06-2) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and potential biological activities make it a valuable compound for drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.